Cas no 70958-70-2 (5-Acetyl-2-methylbenzenesulfonamide)

5-Acetyl-2-methylbenzenesulfonamide is a sulfonamide derivative characterized by its acetyl and methyl substituents on the benzene ring. This compound is of interest in organic synthesis and pharmaceutical research due to its functional groups, which enable further chemical modifications. The sulfonamide moiety provides potential biological activity, while the acetyl group offers reactivity for derivatization. Its well-defined structure and purity make it suitable for use as an intermediate in the development of more complex molecules. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic applications. Its utility lies in its role as a building block for specialized chemical and medicinal research.
5-Acetyl-2-methylbenzenesulfonamide structure
70958-70-2 structure
Product Name:5-Acetyl-2-methylbenzenesulfonamide
CAS No:70958-70-2
MF:C9H11NO3S
MW:213.253541231155
CID:546348
PubChem ID:12619797
Update Time:2025-10-29

5-Acetyl-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-acetyl-2-bromobenzoate
    • 5-acetyl-2-methylbenzenesulfonamide
    • Benzenesulfonamide, 5-acetyl-2-methyl-
    • AKOS013154014
    • EN300-124730
    • 70958-70-2
    • SB79525
    • FOBJXKVZKYRFOO-UHFFFAOYSA-N
    • DTXSID40504577
    • Z1160860131
    • 5-acetyl-2-methylbenzene-1-sulfonamide
    • SCHEMBL9243497
    • FT-0731069
    • 5-Acetyl-2-methylbenzenesulfonamide
    • Inchi: 1S/C9H11NO3S/c1-6-3-4-8(7(2)11)5-9(6)14(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
    • InChI Key: FOBJXKVZKYRFOO-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(C)=O)C=CC=1C)(N)(=O)=O

Computed Properties

  • Exact Mass: 213.04603
  • Monoisotopic Mass: 213.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 85.6Ų

Experimental Properties

  • PSA: 77.23

5-Acetyl-2-methylbenzenesulfonamide Pricemore >>

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$ 50.00 2022-06-08
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Additional information on 5-Acetyl-2-methylbenzenesulfonamide

Research Brief on 5-Acetyl-2-methylbenzenesulfonamide (CAS: 70958-70-2): Recent Advances and Applications

5-Acetyl-2-methylbenzenesulfonamide (CAS: 70958-70-2) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its acetyl and methyl substituents on the benzene ring, has been explored for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Acetyl-2-methylbenzenesulfonamide as a scaffold for developing novel kinase inhibitors. The study highlighted its ability to selectively target specific kinases involved in cancer cell proliferation, with promising results in preclinical models. The compound's sulfonamide moiety was found to enhance binding affinity to the ATP-binding site of kinases, while the acetyl group contributed to improved pharmacokinetic properties.

Another recent advancement involves the use of 5-Acetyl-2-methylbenzenesulfonamide in the design of hybrid molecules. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of hybrid compounds combining this sulfonamide with other pharmacophores, such as chalcones and triazoles. These hybrids exhibited enhanced antibacterial activity against multidrug-resistant strains, suggesting their potential as next-generation antimicrobial agents.

Structural studies using X-ray crystallography and NMR spectroscopy have provided deeper insights into the conformational flexibility and intermolecular interactions of 5-Acetyl-2-methylbenzenesulfonamide. These findings are critical for rational drug design, as they enable researchers to predict binding modes and optimize molecular interactions with biological targets. Computational modeling studies have further supported these experimental results, identifying key residues involved in ligand-receptor interactions.

Despite these promising developments, challenges remain in the clinical translation of 5-Acetyl-2-methylbenzenesulfonamide-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research aims to overcome these limitations by exploring prodrug approaches and nanoparticle-based delivery systems.

In conclusion, 5-Acetyl-2-methylbenzenesulfonamide (CAS: 70958-70-2) represents a versatile scaffold with broad therapeutic potential. Recent studies have expanded our understanding of its mechanisms of action and applications in drug discovery. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical development stages.

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